Cas no 120276-08-6 (BENZONITRILE, 3-(1-HYDROXYHEXYL)-)

• Product Name: BENZONITRILE, 3-(1-HYDROXYHEXYL)-
• CAS No: 120276-08-6
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 3393640
• PubChem ID: 19805483
• Update Time: 2025-04-21

BENZONITRILE, 3-(1-HYDROXYHEXYL)- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 3-(1-HYDROXYHEXYL)-
• DB-135274
• 120276-08-6
• SCHEMBL9646900
• 3-(1-hydroxyhexyl)benzonitrile

• Inchi： 1S/C13H17NO/c1-2-3-4-8-13(15)12-7-5-6-11(9-12)10-14/h5-7,9,13,15H,2-4,8H2,1H3
• InChI Key： QJWICXQJOGCUST-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C#N)C=1)CCCCC

Computed Properties

• Exact Mass: 203.131014166Da
• Monoisotopic Mass: 203.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44Ų